Cas no 1363373-26-5 (benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate)

• Product Name: benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate
• CAS No: 1363373-26-5
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 6280907
• PubChem ID: 13970941
• Update Time: 2025-06-11

benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28278599
• benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate
• 1363373-26-5
• SCHEMBL253913

• Inchi： 1S/C12H14N2O4/c15-11-10(6-7-14(11)17)13-12(16)18-8-9-4-2-1-3-5-9/h1-5,10,17H,6-8H2,(H,13,16)
• InChI Key： PZWSNZHWTMIWSJ-UHFFFAOYSA-N
• SMILES： ON1C(C(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate

Introduction to Benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate (CAS No. 1363373-26-5)

Benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate, a compound with the chemical identifier CAS No. 1363373-26-5, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive research and development. The structure of this molecule, featuring a benzyl group attached to a carbamate moiety linked to a 1-hydroxy-2-oxopyrrolidin-3-yl backbone, suggests potential applications in the design of novel therapeutic agents.

The< strong>1-hydroxy-2-oxopyrrolidin-3-yl moiety is particularly noteworthy due to its presence in various biologically active scaffolds. This structural motif has been implicated in the activity of several pharmacologically relevant compounds, including those targeting neurological and inflammatory disorders. The carbamate group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the binding affinity and selectivity of drug candidates.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate, facilitating its exploration in medicinal chemistry. The synthesis typically involves multi-step reactions, including condensation reactions and functional group transformations, which highlight the compound's synthetic accessibility. This accessibility is crucial for conducting large-scale screening and optimization studies aimed at identifying lead compounds for drug development.

In the realm of pharmacological research, Benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its structural features make it a versatile building block for designing compounds with specific biological activities. For instance, modifications at the benzyl group or the pyrrolidinone core can lead to derivatives with enhanced potency or selectivity against particular biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The< strong>1-hydroxy-2-oxopyrrolidin-3-yl scaffold is known to interact with various neurotransmitter receptors and ion channels, suggesting its utility in modulating neural activity. Preclinical studies have begun to explore its effects on models of neurodegenerative diseases, where it shows promise in attenuating pathological processes associated with these conditions.

The pharmacokinetic properties of Benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate are also under investigation. Understanding how this compound is metabolized and eliminated from the body is essential for optimizing its therapeutic index. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to characterize its metabolic pathways and identify key intermediates.

The development of novel drug candidates often involves computational modeling and molecular dynamics simulations to predict how a compound will interact with biological targets. In the case of Benzyl N-(1-hydroxy-2-oxopyrrolidin-3-yl)carbamate, these computational approaches have been instrumental in guiding synthetic modifications and predicting binding affinities. By integrating experimental data with computational insights, researchers can accelerate the discovery process and identify promising candidates for further development.

The role of this compound in drug discovery also extends to its potential use as a chiral auxiliary or ligand in asymmetric synthesis. The< strong>1-hydroxy group provides a site for stereoselective transformations, enabling the preparation of enantiomerically pure compounds that are often required for therapeutic applications. Such applications underscore the importance of understanding stereochemistry in medicinal chemistry.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds intended for human use. Rigorous safety assessments are conducted to ensure that Benzyl N-(1-hydroxy-2-oxtopyrrolidin -3 - yl) carbamate is both safe and effective before it can be advanced into clinical trials. These assessments include toxicological studies and pharmacokinetic evaluations, which provide critical data on its potential risks and benefits.

The future directions for research on Benzyl N-(1-hydroxy - 2 - oxopyrrolidin - 3 - yl) carbamate are promising. Ongoing studies aim to elucidate its mechanism of action at a molecular level, which could lead to new insights into disease pathophysiology and therapeutic strategies. Additionally, exploring its interactions with other biological molecules may reveal novel applications beyond traditional pharmaceuticals.

In conclusion, Benzyl N-(1-hydroxy - 2 - oxopyrrolidin - 3 - yl) carbamate (CAS No.< strong>1363373 - 26 - 5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of its biology and synthetic chemistry evolves, this compound is poised to contribute to the discovery of new therapeutic agents that address unmet medical needs.